Cas no 2228246-52-2 (4-methoxy-4-(1H-1,2,3,4-tetrazol-5-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(1H-1,2,3,4-tetrazol-5-yl)methylpiperidine
• CAS No: 2228246-52-2
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 6082750
• PubChem ID: 165864884
• Update Time: 2025-05-21

4-methoxy-4-(1H-1,2,3,4-tetrazol-5-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(1H-1,2,3,4-tetrazol-5-yl)methylpiperidine
• 4-methoxy-4-[(1H-1,2,3,4-tetrazol-5-yl)methyl]piperidine
• 2228246-52-2
• EN300-1816896

• Inchi： 1S/C8H15N5O/c1-14-8(2-4-9-5-3-8)6-7-10-12-13-11-7/h9H,2-6H2,1H3,(H,10,11,12,13)
• InChI Key： GIGKXZLTJGLYDD-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2N=NNN=2)CCNCC1

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-methoxy-4-(1H-1,2,3,4-tetrazol-5-yl)methylpiperidine

4-Methoxy-4-(1H-1,2,3,4-Tetrazol-5-yl)methylpiperidine: A Comprehensive Overview

The compound 4-methoxy-4-(1H-1,2,3,4-tetrazol-5-yl)methylpiperidine, with the CAS number 2228246-52-2, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a piperidine ring system and a tetrazole moiety, which are both well-known for their diverse chemical reactivity and biological activity. The presence of the methoxy group further enhances its functional versatility, making it a valuable substrate for various synthetic transformations and applications.

Recent advancements in synthetic chemistry have enabled researchers to explore the potential of 4-methoxy-piperidine derivatives in drug discovery. The tetrazole group, in particular, has been extensively studied due to its ability to act as a bioisostere for carboxylic acids and other functional groups. This property has led to its incorporation into numerous lead compounds targeting various therapeutic areas, including inflammation, cancer, and infectious diseases. For instance, studies have demonstrated that the tetrazole moiety can significantly enhance the bioavailability and potency of certain drug candidates by modulating their pharmacokinetic profiles.

In addition to its pharmaceutical applications, 4-methoxy-piperidine-based compounds have also found utility in materials science. The tetrazole group's inherent nitrogen-rich structure makes it an attractive component for designing high-energy materials and explosives. However, recent research has shifted focus toward more sustainable and environmentally friendly applications. For example, tetrazole-containing polymers have been investigated for their potential use in advanced materials such as conductive polymers and stimuli-responsive hydrogels.

The synthesis of 4-methoxy-piperidine derivatives typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. One common approach involves the nucleophilic substitution of an appropriate piperidine derivative with a tetrazole-containing electrophile. This method has been optimized in recent years through the use of microwave-assisted synthesis and continuous flow reactors, which offer significant advantages in terms of reaction time and scalability.

From an analytical standpoint, the characterization of 4-methoxy-piperidine derivatives has benefited from advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools allow researchers to accurately determine the compound's molecular structure and monitor its transformation during synthetic processes. Furthermore, computational chemistry methods like density functional theory (DFT) have been employed to study the electronic properties of these compounds, providing valuable insights into their reactivity and stability.

In conclusion, 4-methoxy-piperidine derivatives, particularly those incorporating a tetrazole moiety, represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover new synthetic strategies and functional applications for these molecules, their role in advancing both medicinal chemistry and materials science is expected to grow significantly. The integration of cutting-edge technologies and methodologies will undoubtedly play a pivotal role in unlocking the full potential of this versatile compound.